Cas no 857234-73-2 (1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride)

• Product Name: 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride
• CAS No: 857234-73-2
• MF: C₉H₁₃BrClNO₂
• MW: 282.562021017075
• CID: 6449087
• PubChem ID: 16835885
• Update Time: 2025-05-21

1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-bromophenoxy)propan-2-ol hydrochloride
• 1-amino-3-(4-bromophenoxy)propan-2-ol;hydrochloride
• F2138-0054
• AKOS026700143
• 857234-73-2
• 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride

• Inchi： 1S/C9H12BrNO2.ClH/c10-7-1-3-9(4-2-7)13-6-8(12)5-11;/h1-4,8,12H,5-6,11H2;1H
• InChI Key： BPLJWVQIJVJFHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(CN)O.Cl

Computed Properties

• Exact Mass: 280.98182g/mol
• Monoisotopic Mass: 280.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride

Comprehensive Overview of 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride (CAS No. 857234-73-2)

1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride is a structurally complex organic compound with the CAS registry number 857234-73-2. This molecule belongs to the class of amino alcohols substituted with a brominated phenoxy group, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's unique combination of functional groups—specifically the secondary amine, tertiary alcohol, and 4-bromophenyl ether—confers distinct physicochemical properties that are critical for its application in drug discovery and development.

The core structure of 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride features a chiral center at the propanol backbone, which introduces stereochemical diversity. This stereochemistry plays a pivotal role in molecular recognition processes, particularly in interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. Recent studies have highlighted the importance of such stereocenters in modulating ligand binding affinity and selectivity, which is essential for designing therapeutics with improved efficacy profiles.

Synthetic methodologies for this compound typically involve multi-step organic transformations starting from readily available precursors like 4-bromophenol or substituted anilines. The brominated phenoxy moiety can be introduced via nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling reactions, while the aminoalcohol framework is often constructed through reductive amination or alkylation strategies. Advances in asymmetric synthesis have further enabled the preparation of enantiomerically pure forms of this molecule, addressing the growing demand for chiral drug candidates in modern pharmacology.

In terms of biological activity, preliminary investigations suggest that 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride exhibits potential as a modulator of neurotransmitter systems. Its structural similarity to certain GABA analogs has prompted researchers to explore its role in central nervous system (CNS) disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that related compounds with similar phenoxyaminoalcohol scaffolds displayed dose-dependent inhibition of voltage-gated sodium channels, a key target for anticonvulsant therapies.

The brominated aromatic ring contributes significantly to the compound's lipophilicity profile, which is crucial for optimizing drug-like properties such as cell membrane permeability and metabolic stability. Computational modeling studies using molecular dynamics simulations have revealed that the bromine atom enhances π-electron delocalization across the aromatic system, potentially influencing protein-ligand interaction patterns at receptor binding sites.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional conformation of this molecule. The presence of multiple hydrogen bond donors (amino and hydroxyl groups) results in distinct spectral features that aid in structural verification during quality control processes. Additionally, HPLC methods have been developed to ensure high purity standards required for pharmaceutical applications.

In material science applications, derivatives of this compound have shown promise as building blocks for supramolecular assemblies due to their ability to form hydrogen bonds and π-stacking interactions. These non-covalent interactions are being explored for constructing self-assembled nanostructures with potential uses in drug delivery systems or smart materials development.

The hydrochloride salt form enhances solubility characteristics compared to its free base counterpart, making it more suitable for formulation into various dosage forms including oral tablets or injectable solutions. Stability studies indicate that this salt maintains integrity under typical storage conditions (≤ 8°C), although photolytic degradation pathways remain an area requiring further investigation.

Ongoing research continues to uncover new aspects of this compound's chemical behavior. A recent breakthrough involves its use as a chiral auxiliary in asymmetric catalysis reactions, where it serves as both a template for enantioselective transformations and a directing group in C-H activation processes. Such versatility underscores its value beyond traditional pharmaceutical applications into broader synthetic chemistry domains.

Eco-friendly synthesis approaches are being actively pursued to reduce environmental impact associated with production processes involving brominated intermediates. Green chemistry initiatives focus on solvent recovery systems and catalytic methods that minimize waste generation while maintaining high yields—key considerations for sustainable chemical manufacturing practices.

Clinical translation remains an area requiring extensive preclinical evaluation before potential therapeutic applications can be realized. Current efforts emphasize understanding off-target effects through comprehensive ADME (absorption, distribution, metabolism, excretion) profiling and toxicity assessments using both in vitro cell models and animal studies following OECD guidelines.

In conclusion, 1-Amino-3-(4-bromophenoxy)propan-2-ol hydrochloride represents an important scaffold within medicinal chemistry research due to its multifunctional architecture and tunable physicochemical properties. As scientific understanding deepens through ongoing experimental investigations and computational modeling studies, this compound may emerge as a key player in next-generation drug discovery pipelines targeting neurological disorders or other complex disease mechanisms.